1,3,7,8-tetramethylbenzo[g]pteridine-2,4-dione
1,3,7,8-tetramethylbenzo[g]pteridine-2,4-dione
Brand Name:
Vulcanchem
CAS No.:
14684-48-1
VCID:
VC20991021
InChI:
InChI=1S/C14H14N4O2/c1-7-5-9-10(6-8(7)2)16-12-11(15-9)13(19)18(4)14(20)17(12)3/h5-6H,1-4H3
SMILES:
CC1=CC2=C(C=C1C)N=C3C(=N2)C(=O)N(C(=O)N3C)C
Molecular Formula:
C14H14N4O2
Molecular Weight:
270.29 g/mol
1,3,7,8-tetramethylbenzo[g]pteridine-2,4-dione
CAS No.: 14684-48-1
Cat. No.: VC20991021
Molecular Formula: C14H14N4O2
Molecular Weight: 270.29 g/mol
* For research use only. Not for human or veterinary use.
![1,3,7,8-tetramethylbenzo[g]pteridine-2,4-dione - 14684-48-1](/images/no_structure.jpg)
Specification
| CAS No. | 14684-48-1 |
|---|---|
| Molecular Formula | C14H14N4O2 |
| Molecular Weight | 270.29 g/mol |
| IUPAC Name | 1,3,7,8-tetramethylbenzo[g]pteridine-2,4-dione |
| Standard InChI | InChI=1S/C14H14N4O2/c1-7-5-9-10(6-8(7)2)16-12-11(15-9)13(19)18(4)14(20)17(12)3/h5-6H,1-4H3 |
| Standard InChI Key | YWHPEKPXGLQMJO-UHFFFAOYSA-N |
| SMILES | CC1=CC2=C(C=C1C)N=C3C(=N2)C(=O)N(C(=O)N3C)C |
| Canonical SMILES | CC1=CC2=C(C=C1C)N=C3C(=N2)C(=O)N(C(=O)N3C)C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator